Cas no 2361678-51-3 (3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile)

• Product Name: 3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile
• CAS No: 2361678-51-3
• MF: C₁₉H₂₁N₃O₂S
• MW: 355.453943014145
• CID: 5412790
• PubChem ID: 145895270
• Update Time: 2025-07-16

3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{[4-(2-phenylethyl)piperidin-1-yl]sulfonyl}pyridine-2-carbonitrile
• 2361678-51-3
• EN300-26599798
• Z1863960460
• 3-[4-(2-Phenylethyl)piperidin-1-yl]sulfonylpyridine-2-carbonitrile
• 3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile

• Inchi： 1S/C19H21N3O2S/c20-15-18-19(7-4-12-21-18)25(23,24)22-13-10-17(11-14-22)9-8-16-5-2-1-3-6-16/h1-7,12,17H,8-11,13-14H2
• InChI Key： ZOGPGPMZMNJFOL-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC=C1S(N1CCC(CCC2=CC=CC=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 355.13544809g/mol
• Monoisotopic Mass: 355.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 563.3±60.0 °C(Predicted)
• pka: -2.44±0.11(Predicted)

Additional information on 3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile

Comprehensive Overview of 3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile (CAS No. 2361678-51-3)

3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile (CAS No. 2361678-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name, belongs to the class of sulfonylated piperidine derivatives, which are known for their versatility in drug discovery and material science. The presence of both a pyridinecarbonitrile moiety and a phenylethyl-piperidine group makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly those with heterocyclic frameworks. The compound 3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile exemplifies this trend, as its structure combines a sulfonyl linker with a piperidine ring and a cyanopyridine unit. Such combinations are frequently explored for their potential bioactivity, including interactions with enzymes or receptors. Researchers are particularly intrigued by its possible role in modulating specific biological pathways, though detailed mechanistic studies are still underway.

The synthesis of 3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile involves multi-step organic reactions, often starting from commercially available piperidine and 2-pyridinecarbonitrile precursors. Key steps include the introduction of the phenylethyl group via alkylation, followed by sulfonylation to attach the sulfonyl bridge. The compound's purity and yield are critical factors, as impurities can significantly affect its performance in downstream applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize and validate its structure.

One of the most searched questions regarding this compound revolves around its potential therapeutic applications. While no clinical trials have been reported yet, preliminary studies suggest that 3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile may exhibit activity in central nervous system (CNS) disorders due to its structural resemblance to other neuroactive compounds. Additionally, its sulfonamide group could contribute to enzyme inhibition, making it a candidate for investigating metabolic diseases. These speculative applications align with current trends in precision medicine and targeted drug design.

From a material science perspective, 3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile may also find use in the development of advanced polymers or catalysts. Its aromatic and heterocyclic components could enhance thermal stability or serve as ligands in coordination chemistry. This dual applicability in both pharmaceuticals and industrial chemistry makes it a compound of broad interest, though further research is needed to unlock its full potential.

In conclusion, 3-[[4-(2-Phenylethyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile (CAS No. 2361678-51-3) represents a fascinating example of modern synthetic chemistry with promising interdisciplinary applications. Its structural complexity and functional diversity position it as a valuable subject for ongoing research, particularly in areas like drug discovery and functional materials. As scientific inquiries continue, this compound may soon emerge as a key player in addressing some of the most pressing challenges in chemistry and biology.